Cas no 51524-87-9 ((2,4,6-~2~H_3_)phenyl isocyanide)

(2,4,6-~2~H_3_)phenyl isocyanide structure
51524-87-9 structure
Product Name:(2,4,6-~2~H_3_)phenyl isocyanide
CAS No:51524-87-9
MF:C7H5N
MW:106.139786481857
CID:1573097
PubChem ID:142852
Update Time:2025-04-21

(2,4,6-~2~H_3_)phenyl isocyanide Chemical and Physical Properties

Names and Identifiers

    • (2,4,6-~2~H_3_)phenyl isocyanide
    • 1,3,5-trideuterio-2-isocyanobenzene
    • Isocyanobenzene-2,4,6-d3
    • 51524-87-9
    • DTXSID90199492
    • Benzene-1,3,5-d3, 2-isocyano-
    • Inchi: 1S/C7H5N/c1-8-7-5-3-2-4-6-7/h2-6H/i2D,5D,6D
    • InChI Key: RCIBIGQXGCBBCT-UJESMPABSA-N
    • SMILES: [N+](#[C-])C1C([2H])=CC([2H])=CC=1[2H]

Computed Properties

  • Exact Mass: 106.061
  • Monoisotopic Mass: 106.061
  • Isotope Atom Count: 3
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 103
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 4.4Ų
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